Cas no 1265323-98-5 (5-Fluoro-2-hydrazinylpyridine hydrofluoride)

5-Fluoro-2-hydrazinylpyridine hydrofluoride is a fluorinated pyridine derivative with a reactive hydrazinyl group, making it a valuable intermediate in organic synthesis and pharmaceutical applications. The incorporation of fluorine enhances its metabolic stability and binding affinity, while the hydrazine moiety allows for further functionalization, such as the formation of heterocycles or coupling reactions. The hydrofluoride salt form improves solubility and handling properties. This compound is particularly useful in medicinal chemistry for the development of bioactive molecules, including kinase inhibitors and other therapeutic agents. Its structural features enable precise modifications, facilitating the exploration of structure-activity relationships in drug discovery.

5-Fluoro-2-hydrazinylpyridine hydrofluoride structure

1265323-98-5 structure

Product Name:5-Fluoro-2-hydrazinylpyridine hydrofluoride

CAS No:1265323-98-5

MF:C₅H₇F₂N₃

MW:147.125987291336

MDL:MFCD27922972

CID:1089091

PubChem ID:71721388

Update Time:2025-05-27

5-Fluoro-2-hydrazinylpyridine hydrofluoride Chemical and Physical Properties

Names and Identifiers

- 5-Fluoro-2-hydrazinylpyridine hydrofluoride
- (5-fluoropyridin-2-yl)hydrazine,hydrofluoride
- DBDYPTUEVPYHDW-UHFFFAOYSA-N
- 5-fluoro-2-hydrazinylpyridine, hydrofluoride
- A927433
- 5-Fluoro-2-hydrazinylpyridinehydrofluoride
- 1265323-98-5
- DTXSID80856986
- 5-Fluoro-2-hydrazinylpyridine--hydrogen fluoride (1/1)
- MDL： MFCD27922972
- Inchi： 1S/C5H6FN3.FH/c6-4-1-2-5(9-7)8-3-4;/h1-3H,7H2,(H,8,9);1H
- InChI Key： DBDYPTUEVPYHDW-UHFFFAOYSA-N
- SMILES： FC1=CN=C(C=C1)NN.F

Computed Properties

Exact Mass: 147.06080356g/mol
Monoisotopic Mass: 147.06080356g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 88.3
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 50.9Å²

5-Fluoro-2-hydrazinylpyridine hydrofluoride Security Information

Storage Condition：Sealed in dry,2-8°C

5-Fluoro-2-hydrazinylpyridine hydrofluoride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM175451-1g	5-fluoro-2-hydrazinylpyridine hydrofluoride	1265323-98-5	95%	1g	$489	2021-08-05
Chemenu	CM175451-1g	5-fluoro-2-hydrazinylpyridine hydrofluoride	1265323-98-5	95%	1g	$489	2022-06-13
eNovation Chemicals LLC	D282669-10g	5-Fluoro-2-hydrazinylpyridine hydrofluoride	1265323-98-5	95%	10g	$985	2024-08-03
eNovation Chemicals LLC	D282669-50g	5-Fluoro-2-hydrazinylpyridine hydrofluoride	1265323-98-5	95%	50g	$1980	2024-08-03
eNovation Chemicals LLC	D282669-100g	5-Fluoro-2-hydrazinylpyridine hydrofluoride	1265323-98-5	95%	100g	$2480	2024-08-03
eNovation Chemicals LLC	D282669-250g	5-Fluoro-2-hydrazinylpyridine hydrofluoride	1265323-98-5	95%	250g	$3480	2024-08-03
Alichem	A029191681-1g	5-Fluoro-2-hydrazinylpyridine hydrofluoride	1265323-98-5	95%	1g	$434.66	2022-04-03
Ambeed	A906410-1g	5-Fluoro-2-hydrazinylpyridine hydrofluoride	1265323-98-5	95+%	1g	$422.0	2025-02-22
eNovation Chemicals LLC	D282669-10g	5-Fluoro-2-hydrazinylpyridine hydrofluoride	1265323-98-5	95%	10g	$985	2025-03-03
eNovation Chemicals LLC	D282669-50g	5-Fluoro-2-hydrazinylpyridine hydrofluoride	1265323-98-5	95%	50g	$1980	2025-03-03